3'-amino-4-tert-butyl-1'H-spiro[cyclohexane-1,2'-quinazolin]-4'(3'H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3'-amino-4-tert-butyl-1'H-spiro[cyclohexane-1,2'-quinazolin]-4'(3'H)-one is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the class of quinazolinone derivatives, which have been extensively studied for their diverse biological activities.
Mechanism of Action
The mechanism of action of 3'-amino-4-tert-butyl-1'H-spiro[cyclohexane-1,2'-quinazolin]-4'(3'H)-one involves the inhibition of various enzymes such as tyrosine kinase, protein kinase C, and phosphodiesterase. These enzymes play a crucial role in the regulation of various signaling pathways, which are involved in the pathogenesis of various diseases. By inhibiting these enzymes, 3'-amino-4-tert-butyl-1'H-spiro[cyclohexane-1,2'-quinazolin]-4'(3'H)-one can modulate the activity of these signaling pathways, leading to the inhibition of disease progression.
Biochemical and Physiological Effects:
3'-amino-4-tert-butyl-1'H-spiro[cyclohexane-1,2'-quinazolin]-4'(3'H)-one has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Moreover, it has been reported to exhibit anti-inflammatory and neuroprotective effects in various animal models. These effects are attributed to the inhibition of various enzymes such as tyrosine kinase, protein kinase C, and phosphodiesterase, which are involved in the regulation of these processes.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 3'-amino-4-tert-butyl-1'H-spiro[cyclohexane-1,2'-quinazolin]-4'(3'H)-one in lab experiments is its potent inhibitory activity against various enzymes. This property makes it an ideal candidate for the development of novel therapeutic agents. Moreover, the synthesis of this compound is relatively simple and can be performed in good yield. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can limit its bioavailability and pharmacokinetic properties.
Future Directions
There are several future directions for the research and development of 3'-amino-4-tert-butyl-1'H-spiro[cyclohexane-1,2'-quinazolin]-4'(3'H)-one. One of the significant directions is the optimization of its pharmacokinetic properties to improve its bioavailability and efficacy. Moreover, the development of novel derivatives of this compound with improved potency and selectivity against various enzymes can lead to the discovery of new therapeutic agents. Furthermore, the evaluation of its activity in various disease models can provide valuable insights into its therapeutic potential. Finally, the elucidation of its mechanism of action at the molecular level can facilitate the development of more potent and selective inhibitors of various enzymes.
Synthesis Methods
The synthesis of 3'-amino-4-tert-butyl-1'H-spiro[cyclohexane-1,2'-quinazolin]-4'(3'H)-one involves the reaction of 2-tert-butyl-4-chloroquinazoline with cyclohexanone in the presence of a base such as potassium carbonate. The reaction proceeds through a spirocyclization process, leading to the formation of the desired product in good yield. The purity and structure of the compound can be confirmed by various spectroscopic techniques such as NMR, IR, and mass spectrometry.
Scientific Research Applications
3'-amino-4-tert-butyl-1'H-spiro[cyclohexane-1,2'-quinazolin]-4'(3'H)-one has shown promising results in various scientific research applications. One of the significant applications is in the field of drug development. This compound has been reported to exhibit potent inhibitory activity against various enzymes such as tyrosine kinase, protein kinase C, and phosphodiesterase. These enzymes play a crucial role in the pathogenesis of various diseases such as cancer, inflammation, and cardiovascular disorders. Therefore, 3'-amino-4-tert-butyl-1'H-spiro[cyclohexane-1,2'-quinazolin]-4'(3'H)-one has the potential to be developed as a novel therapeutic agent for the treatment of these diseases.
properties
IUPAC Name |
3-amino-4'-tert-butylspiro[1H-quinazoline-2,1'-cyclohexane]-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O/c1-16(2,3)12-8-10-17(11-9-12)19-14-7-5-4-6-13(14)15(21)20(17)18/h4-7,12,19H,8-11,18H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XARBDSSPQBYSHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC2(CC1)NC3=CC=CC=C3C(=O)N2N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3'-amino-4-tert-butyl-1'H-spiro[cyclohexane-1,2'-quinazolin]-4'(3'H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.